Hexafluorosilicic acid Hexafluorosilicic acid Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative.
Brand Name: Vulcanchem
CAS No.: 16961-83-4
VCID: VC0096814
InChI: InChI=1S/F4Si.2FH/c1-5(2,3)4;;/h;2*1H
SMILES: F.F.F[Si](F)(F)F
Molecular Formula: F6H2Si
H2SiF6
H2SiF6
F6H2Si
Molecular Weight: 144.091 g/mol

Hexafluorosilicic acid

CAS No.: 16961-83-4

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VCID: VC0096814

Molecular Formula: F6H2Si
H2SiF6
H2SiF6
F6H2Si

Molecular Weight: 144.091 g/mol

Hexafluorosilicic acid - 16961-83-4

CAS No. 16961-83-4
Product Name Hexafluorosilicic acid
Molecular Formula F6H2Si
H2SiF6
H2SiF6
F6H2Si
Molecular Weight 144.091 g/mol
IUPAC Name tetrafluorosilane;dihydrofluoride
Standard InChI InChI=1S/F4Si.2FH/c1-5(2,3)4;;/h;2*1H
Standard InChIKey OHORFAFFMDIQRR-UHFFFAOYSA-P
SMILES F.F.F[Si](F)(F)F
Canonical SMILES [H+].[H+].F[Si-2](F)(F)(F)(F)F
Boiling Point 212 °F at 760 mm Hg (water) approx. (USCG, 1999)
Density 1.3 at 77 °F (approx.) (USCG, 1999)
Relative density (water = 1):
Melting Point -4 °F (USCG, 1999)
Physical Description Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative.
Liquid; WetSolid
FUMING COLOURLESS LIQUID WITH PUNGENT ODOUR.
Description Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative.
Solubility Solubility in water: miscible
Synonyms fluorosilicic acid
hexafluorosilicic acid
hydrofluorosilicic acid
silicon hexafluoride dihydride
PubChem Compound 11137276
Last Modified Nov 11 2021
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